Cas no 1541405-92-8 (3,4-dibromothiophene-2-sulfonamide)

• Product Name: 3,4-dibromothiophene-2-sulfonamide
• CAS No: 1541405-92-8
• MF: C₄H₃Br₂NO₂S₂
• MW: 321.010116815567
• MDL: MFCD21960565
• CID: 5244461
• PubChem ID: 23358014
• Update Time: 2026-03-08

3,4-dibromothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 3,4-dibromo-
• 3,4-dibromothiophene-2-sulfonamide

• MDL： MFCD21960565
• Inchi： 1S/C4H3Br2NO2S2/c5-2-1-10-4(3(2)6)11(7,8)9/h1H,(H2,7,8,9)
• InChI Key： LHPFFXCUYYGYSQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)SC=C(Br)C=1Br

Additional information on 3,4-dibromothiophene-2-sulfonamide

Comprehensive Overview of 3,4-Dibromothiophene-2-sulfonamide (CAS No. 1541405-92-8)

3,4-Dibromothiophene-2-sulfonamide (CAS No. 1541405-92-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This sulfur-containing heterocyclic derivative is characterized by its unique structural features, including a thiophene ring substituted with bromine atoms at the 3 and 4 positions and a sulfonamide functional group at the 2-position. The presence of these functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry.

The growing interest in 3,4-dibromothiophene-2-sulfonamide is partly driven by its applications in the development of novel pharmaceuticals and functional materials. Researchers are particularly intrigued by its potential as a building block for drug discovery, especially in the design of enzyme inhibitors and antimicrobial agents. Recent studies have explored its utility in catalysis and polymer chemistry, where its electron-withdrawing properties can influence material performance. Additionally, its role in organic electronics has been investigated, given the increasing demand for high-performance semiconductors and conductive polymers.

From an environmental and sustainability perspective, the synthesis and applications of CAS No. 1541405-92-8 align with the broader industry trends toward green chemistry. Innovations in catalytic bromination and solvent-free reactions have improved the efficiency of producing this compound, reducing waste and energy consumption. These advancements address common user queries such as "eco-friendly synthesis of sulfonamides" or "sustainable heterocyclic compound production," reflecting the intersection of scientific progress and environmental responsibility.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 3,4-dibromothiophene-2-sulfonamide, ensuring purity and consistency for research and industrial use. The compound's stability under various conditions has also been a topic of investigation, with studies focusing on its thermal degradation and solubility profiles. Such data are critical for formulators and chemists seeking to optimize its performance in target applications.

In the context of market trends, the demand for specialty chemicals like 3,4-dibromothiophene-2-sulfonamide is rising, driven by advancements in personalized medicine and smart materials. Industry reports highlight its niche applications in bioconjugation and proteomics, where its reactive sites enable selective modifications of biomolecules. These insights cater to professionals searching for "emerging applications of thiophene derivatives" or "sulfonamide-based functional materials."

Looking ahead, the versatility of CAS No. 1541405-92-8 positions it as a compound of enduring relevance. Ongoing research aims to unlock its potential in cancer therapeutics and renewable energy technologies, areas that dominate current scientific discourse. By addressing key user concerns such as "scalable synthesis" and "structure-activity relationships," this overview underscores the compound's role in shaping future innovations across multiple disciplines.